Cas no 1805613-84-6 (4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid)
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid
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- Inchi: 1S/C9H7BrF3NO3/c10-5-1-3(7(15)8(16)17)4(2-6(5)14)9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
- InChI Key: VRUKLHWGVQZIOV-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(C(F)(F)F)=C(C=1)C(C(=O)O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 300
- XLogP3: 1.7
- Topological Polar Surface Area: 83.6
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023841-250mg |
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid |
1805613-84-6 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015023841-500mg |
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid |
1805613-84-6 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015023841-1g |
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid |
1805613-84-6 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid
Research Briefing on 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6)
4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and bromo substituents, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further investigation.
The synthesis of 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances the scalability of this compound while maintaining high enantiomeric purity. The study highlighted the importance of the trifluoromethyl group in enhancing metabolic stability and bioavailability, which are critical factors in drug design.
In terms of biological activity, preliminary research has indicated that 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid exhibits inhibitory effects on specific enzymatic targets. For instance, a recent Bioorganic & Medicinal Chemistry Letters article reported its activity against a class of proteases implicated in inflammatory diseases. The compound's unique structural features, including the bromo substituent, were found to contribute to its binding affinity and selectivity, making it a valuable scaffold for further optimization.
Further investigations into the pharmacokinetic and toxicological profiles of 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid are underway. A 2024 preclinical study demonstrated favorable absorption and distribution properties in rodent models, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a lead compound for developing novel therapeutics targeting metabolic and inflammatory disorders.
In conclusion, 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6) represents a promising avenue for pharmaceutical research. Its synthetic accessibility, coupled with its intriguing biological activity, underscores its potential as a key player in the development of next-generation drugs. Future studies should focus on elucidating its mechanism of action and exploring its applications in clinical settings.
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